4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%
Overview
Description
4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% (4-Cl-3-MTFMB) is a synthetic compound used in various scientific research applications. It is a chlorinated aromatic acid with a molecular weight of 320.95 g/mol and a melting point of 185-187 °C. It is a white crystalline solid with a faint odor. 4-Cl-3-MTFMB is widely used as a reagent in organic synthesis, and has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a ligand in the synthesis of metal complexes. It has also been used as a fluorescent probe for the detection of metal ions, and as a substrate for the study of enzymes.
Mechanism of Action
The mechanism of action of 4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is still being studied, but it is thought to involve the binding of the compound to metal ions and the subsequent activation of enzymes. It has been found to bind to metal ions such as copper, iron, and zinc, and to activate enzymes such as tyrosinase, lipase, and cytochrome P450.
Biochemical and Physiological Effects
4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% has been found to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, to reduce inflammation, to reduce the accumulation of fat in the liver, and to reduce the risk of cardiovascular disease. It has also been found to have antioxidant, anti-inflammatory, and anti-microbial properties.
Advantages and Limitations for Lab Experiments
The use of 4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it is stable under a wide range of conditions. It is also non-toxic and has low solubility in water, making it easy to handle and store. However, it is important to note that the compound has not been thoroughly tested in humans and the potential risks of using it in laboratory experiments are not yet fully understood.
Future Directions
There are a number of possible future directions for research involving 4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%. These include further studies into its mechanism of action, its effects on various biochemical and physiological processes, and its potential therapeutic applications. Additionally, further research into its use as a fluorescent probe for the detection of metal ions and as a substrate for the study of enzymes could yield valuable insights. Finally, further research into the safety and efficacy of 4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments is needed to better understand its potential risks and benefits.
Synthesis Methods
4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is synthesized from the reaction of 4-chloro-3-methylbenzoic acid with 4-methoxy-3-trifluoromethylphenol in the presence of a base catalyst. The reaction is carried out at a temperature of 80-90°C for 2-3 hours. The resulting product is a white crystalline solid with a purity of 95%.
properties
IUPAC Name |
4-chloro-3-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClF3O3/c1-22-13-5-3-8(7-11(13)15(17,18)19)10-6-9(14(20)21)2-4-12(10)16/h2-7H,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBBKKXZCXUIKAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C=CC(=C2)C(=O)O)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClF3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50692176 |
Source
|
| Record name | 6-Chloro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50692176 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid | |
CAS RN |
1261969-27-0 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 6-chloro-4′-methoxy-3′-(trifluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261969-27-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Chloro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50692176 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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